8-Bromoisoquinolin-6-ol hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-Bromoisoquinolin-6-ol hydrobromide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a potent inhibitor of protein kinase C (PKC) and has been shown to have potential therapeutic applications in various diseases.
Scientific Research Applications
Synthesis and Characterization in Organic Chemistry
8-Bromoisoquinolin-6-ol hydrobromide serves as a precursor in the synthesis of various organic compounds. For instance, it has been used in the synthesis of biisoquinoline chelates, which are a new family of ligands characterized by their sterically nonhindering nature. These ligands were synthesized from an 8-bromoisoquinolin-3-ol precursor, demonstrating the compound's utility in creating complex organic molecules (Durola et al., 2007).
Role in Pharmacology and Drug Development
In the field of pharmacology, this compound is instrumental in developing pharmaceutical compounds. For example, it was used in synthesizing the anti-coccidial drug Halofuginone Hydrobromide, which shows effectiveness against various Eimeria species in poultry (Zhang, Yao, & Liu, 2017). Additionally, it played a role in the synthesis of SPD 502, a competitive AMPA receptor antagonist, illustrating its importance in creating compounds for neurological applications (Min, 2011).
Applications in Material Science
This compound is also significant in material science. For instance, it has been used in the synthesis of novel 8-hydroxyquinoline derivatives for corrosion inhibition studies on mild steel. These studies show how modifications of the 8-hydroxyquinoline framework, which includes derivatives of this compound, can lead to effective corrosion inhibitors (Rbaa et al., 2018).
properties
IUPAC Name |
8-bromoisoquinolin-6-ol;hydrobromide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO.BrH/c10-9-4-7(12)3-6-1-2-11-5-8(6)9;/h1-5,12H;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVRDNCVJNUTHNC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C(C=C(C=C21)O)Br.Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.97 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.